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molecular formula C13H10O4 B8390257 6-Acetoxy-1-naphthoic acid

6-Acetoxy-1-naphthoic acid

Cat. No. B8390257
M. Wt: 230.22 g/mol
InChI Key: VTNGPRTXAFPVTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08163923B2

Procedure details

6-Hydroxy-1-naphthoic acid (1 g) was mixed with acetic anhydride (5 ml) and sulfuric acid (5 drops). The mixture was refluxed for 3 hours and cooled at RT for 10 hours then mixed with water (15 ml). The solid was filtered and washed with water and cold MeOH to give the product as 6-acetoxy-1-naphthoic acid (900 mg) that was mixed with EDC (1.5 eq), HOBt (1 eq), MeNH2—HCl (2.5 eq, methylamine hydrochloride) and DIPEA (2.5 eq) in DCM (25 ml). The reaction was stirred at RT overnight and washed with NaHCO3 solution, dried. The solution was evaporated and mixed with 15% KOH (2 ml) in MeOH (10 ml) further stirred at RT for 30 minutes. The solvent was evaporated and the residue was adjusted to weak acidic with 2N HCl, the solid was filtered and washed with water twice and cold MeOH to give 6-Hydroxy-N-methyl-1-naphthamide (720 mg).
Name
6-Hydroxy-1-naphthoic acid
Quantity
1 g
Type
reactant
Reaction Step One
Name
acetic anhydride
Quantity
5 mL
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
water
Quantity
15 mL
Type
solvent
Reaction Step Two
Name
6-acetoxy-1-naphthoic acid

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][CH:11]=1)[C:8]([C:12]([OH:14])=[O:13])=[CH:7][CH:6]=[CH:5]2.[C:15](OC(=O)C)(=[O:17])[CH3:16]>S(=O)(=O)(O)O.O>[C:15]([O:1][C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][CH:11]=1)[C:8]([C:12]([OH:14])=[O:13])=[CH:7][CH:6]=[CH:5]2)(=[O:17])[CH3:16]

Inputs

Step One
Name
6-Hydroxy-1-naphthoic acid
Quantity
1 g
Type
reactant
Smiles
OC=1C=C2C=CC=C(C2=CC1)C(=O)O
Name
acetic anhydride
Quantity
5 mL
Type
reactant
Smiles
C(C)(=O)OC(C)=O
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
catalyst
Smiles
S(O)(O)(=O)=O
Step Two
Name
water
Quantity
15 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was refluxed for 3 hours
Duration
3 h
FILTRATION
Type
FILTRATION
Details
The solid was filtered
WASH
Type
WASH
Details
washed with water and cold MeOH

Outcomes

Product
Name
6-acetoxy-1-naphthoic acid
Type
product
Smiles
C(C)(=O)OC=1C=C2C=CC=C(C2=CC1)C(=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 900 mg

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.